![molecular formula C8H8N2OS B1283705 (5-thien-2-yl-1H-pyrazol-4-yl)methanol CAS No. 194546-14-0](/img/structure/B1283705.png)
(5-thien-2-yl-1H-pyrazol-4-yl)methanol
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Overview
Description
Scientific Research Applications
Synthesis and Pharmacological Evaluation
Compounds closely related to (5-thien-2-yl-1H-pyrazol-4-yl)methanol have been synthesized and evaluated for their pharmacological properties. For instance, a study focused on the synthesis of novel central nervous system depressants based on similar compounds, demonstrating potential anticonvulsant properties and a low order of acute toxicity. Some of these compounds also showed potential antipsychotic effects (Butler, Wise, & Dewald, 1984).
Antibacterial Screening
A new series of compounds, including derivatives similar to this compound, were synthesized and characterized for their antibacterial activities. These compounds showed promise as antibacterial agents, showcasing the broader potential of such chemical structures in medicinal applications (Landage, Thube, & Karale, 2019).
New Derivatives and Synthesis Methods
Research has also been conducted on the synthesis of new derivatives incorporating similar moieties. These studies explore efficient synthesis methods for compounds with potential applications in various fields, including pharmaceuticals (Mabkhot, Abd Elshafy Kheder, & Al-Majid, 2010).
Cytotoxicity Studies
The cytotoxic effects of compounds structurally related to this compound have been investigated. One study focused on new palladium(II) complexes bearing pyrazole-based Schiff base ligands, showing a dose-dependent clonogenic cytotoxic effect on specific carcinoma cells (Abu-Surrah et al., 2010).
Antimicrobial Activity
Another area of research includes synthesizing and evaluating the antimicrobial activity of compounds similar to this compound. Some of these compounds, particularly those containing methoxy groups, showed high antimicrobial activity, comparable to standard drugs (Kumar et al., 2012).
Safety and Hazards
When handling “(5-thien-2-yl-1H-pyrazol-4-yl)methanol”, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting the substance in eyes, on skin, or on clothing, avoid ingestion and inhalation, avoid dust formation, and keep the substance in a dry, cool and well-ventilated place .
Mechanism of Action
Mode of Action
It is known that pyrazole derivatives can interact with various biological targets through hydrogen bonding, dipole-dipole interactions, and hydrophobic interactions .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
properties
IUPAC Name |
(5-thiophen-2-yl-1H-pyrazol-4-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2OS/c11-5-6-4-9-10-8(6)7-2-1-3-12-7/h1-4,11H,5H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTMOMXZFKPMKAI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=C(C=NN2)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.